Cas no 62663-33-6 (1H-Indole-5-acetic acid, 2-phenyl-)

1H-Indole-5-acetic acid, 2-phenyl- structure
62663-33-6 structure
Product Name:1H-Indole-5-acetic acid, 2-phenyl-
CAS No:62663-33-6
MF:C16H13NO2
MW:251.279924154282
CID:436189
PubChem ID:44341153
Update Time:2025-04-19

1H-Indole-5-acetic acid, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-5-acetic acid, 2-phenyl-
    • 2-(2-phenyl-1H-indol-5-yl)acetic acid
    • SCHEMBL10934420
    • BDBM50217319
    • 62663-33-6
    • CHEMBL115137
    • 2-phenyl-benzazol-5-yl-acetic acid
    • DTXSID80658341
    • (2-Phenyl-1H-indol-5-yl)acetic acid
    • Inchi: 1S/C16H13NO2/c18-16(19)9-11-6-7-14-13(8-11)10-15(17-14)12-4-2-1-3-5-12/h1-8,10,17H,9H2,(H,18,19)
    • InChI Key: GYAMYUHLMICRFP-UHFFFAOYSA-N
    • SMILES: OC(CC1C=CC2=C(C=1)C=C(C1C=CC=CC=1)N2)=O

Computed Properties

  • Exact Mass: 251.09469
  • Monoisotopic Mass: 251.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.1A^2
  • XLogP3: 3.2

Experimental Properties

  • PSA: 53.09
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